molecular formula C32H37N7O8 B1174169 Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methy l CAS No. 17986-97-9

Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methy l

Cat. No.: B1174169
CAS No.: 17986-97-9
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Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl typically involves the hydrogenation of indanone derivatives under specific conditions. The process may include the use of catalysts such as palladium on carbon (Pd/C) and hydrogen gas (H2) at elevated temperatures and pressures . The reaction conditions must be carefully controlled to ensure the selective reduction of the indanone to the desired hexahydroindane derivative.

Industrial Production Methods

Industrial production of this compound may involve large-scale hydrogenation reactors where the reaction parameters such as temperature, pressure, and catalyst concentration are optimized for maximum yield and purity . The process may also include purification steps such as distillation or recrystallization to obtain the final product in a highly pure form.

Chemical Reactions Analysis

Types of Reactions

Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: KMnO4, CrO3, acidic or basic conditions.

    Reduction: NaBH4, LiAlH4, typically in anhydrous solvents.

    Substitution: Various nucleophiles, often in the presence of a base or acid catalyst.

Major Products

    Oxidation: Carboxylic acids, esters.

    Reduction: Secondary alcohols.

    Substitution: Derivatives with different functional groups replacing the ketone.

Mechanism of Action

Properties

CAS No.

17986-97-9

Molecular Formula

C32H37N7O8

Molecular Weight

0

Synonyms

Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methy l

Origin of Product

United States

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